BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide to the Safety of 1-Hexanol-d13

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Hexanol-d13

cat. No.: B15581862

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1-Hexanol-d13. Due
to the limited availability of a complete Safety Data Sheet (SDS) for the deuterated compound,
this guide leverages data from the well-characterized non-deuterated analogue, 1-Hexanol.
The safety profiles are expected to be very similar. Information specific to 1-Hexanol-d13 is
explicitly noted.

Section 1: Product Identification and Properties

This section details the fundamental chemical and physical properties of 1-Hexanol-d13 and
its non-deuterated counterpart.
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Property 1-Hexanol-d13 1-Hexanol

CAS Number 204244-84-8 111-27-3[1][2]

Molecular Formula CeD13HO[3] CeH140[1]

Molecular Weight 115.25 g/mol [3] 102.17 g/mol

Appearance Colorless liquid[1] Clear, colf)rl'ess liquid with a
characteristic sweet odor[1][2]

Boiling Point No data available 155.8 °C[2]

Melting Point No data available -46.7 °C[2]

Flash Point 59.00 °C (closed cup) 60 °C (closed cup)[?]

Density No data available 0.814 g/cm?3 at 20 °C[2]
Slightly soluble in water.

Solubility No data available Miscible with alcohol and

ether.[1]

Section 2: Hazard Identification and GHS

Classification

1-Hexanol-d13 is classified as a hazardous substance. The GHS classification is summarized

below.

Hazard Class GHS Code Description

Flammable liquids H226 Flammable liquid and vapor
Acute toxicity, Oral H302 Harmful if swallowed

Acute toxicity, Dermal H312 Harmful in contact with skin[2]
Serious eye damage/eye ] S
S H319 Causes serious eye irritation[2]
irritation

Hazardous to the aquatic Ha12 Harmful to aquatic life with

environment, long-term hazard

long lasting effects
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Signal Word: Warning

Hazard Pictograms:

e GHSO02: Flame (Flammable)

e GHSO07: Exclamation Mark (Harmful, Irritant)

Section 3: Toxicological Data

The toxicological profile is based on data for 1-Hexanol.

Toxicity Metric Value Species Route
LD50 720 mg/kg Rat Oral[2]
LD50 1,500 mg/kg Rabbit Dermal[2]

Key Toxicological Effects:

Eye Irritation: Causes serious eye irritation.[2]
 Skin Irritation: May cause mild skin irritation upon prolonged or repeated contact.[1]

 Inhalation: Inhalation of high concentrations of vapor may cause drowsiness, dizziness, and
respiratory tract irritation.[1]

¢ Ingestion: Harmful if swallowed.[1] May cause nausea, vomiting, and headache. Aspiration
into the lungs may cause chemical pneumonitis.[1]

Chronic Exposure: Repeated exposure may lead to skin dryness and cracking.[1]

Section 4: Experimental Protocols

Detailed experimental protocols for the toxicological endpoints are not available in the provided
safety data sheets. The LD50 values are standard acute toxicity tests. For example, the oral
LD50 in rats would have been determined by administering varying doses of 1-Hexanol to
groups of rats and observing the mortality over a specified period, typically 14 days.
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Section 5: Safe Handling and Emergency
Procedures

A logical workflow for the safe handling and emergency response for 1-Hexanol-d13 is
presented in the diagram below.
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Start: Handling 1-Hexanol-d13
Conduct Risk Assessment

Wear Appropriate PPE:
- Salety Goggles
- Nitrile Gloves
- Lab Coat

Handle in a Well-Ventilated Area
(e.g.. Fume Hood)

o No

Spill or Release Occurs Personnel Exposure

Store in a Cool, Dry, Well-Ventilated Area

fye Ingestion
Away from Ignition Sources i o

@

Spill Response:
1. Evacuate Area

2. Remove Ignition Sources
3. Absorb with Inert Material
4. Dispose as Hazardous Waste

Rinse Cautiously with Water for Several Minutes.
Remove Contact Lenses if Present and Easy to Do.
Seek Medical Attention.

Do NOT Induce Vomiting
Rinse Mouth,
Seek Immediate Medical Attention.

Move to Fresh Air.
Seek Medical Attention if Symptoms Persist.

Remove Contaminated Clothing.
Wash with Soap and Water.

Endof Procedure )

Click to download full resolution via product page

Caption: Safe Handling and Emergency Response Workflow for 1-Hexanol-d13.
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Precautionary Statements for Safe Handling:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[4]

P233: Keep container tightly closed.

P240: Ground/bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

P302 + P352: IF ON SKIN: Wash with plenty of water and soap.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Section 6: Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[2]

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.[1] Combustion may produce carbon monoxide and
carbon dioxide.[1]

Section 7: Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate personal protective equipment.[5]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

Methods for Cleaning Up: Absorb with non-combustible absorbent material (e.g., sand, earth,
diatomaceous earth, vermiculite) and place in a container for disposal according to local /
national regulations.

Section 8: Stability and Reactivity

Reactivity: No data available for 1-Hexanol-d13. 1-Hexanol is stable under normal
conditions.[2]

Chemical Stability: Stable under recommended storage conditions.[2]

Possibility of Hazardous Reactions: Vapors may form explosive mixtures with air.[1]
Conditions to Avoid: Heat, flames, and sparks.[6]

Incompatible Materials: Strong oxidizing agents, strong acids.[5]

Hazardous Decomposition Products: Carbon oxides formed during combustion.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safety of 1-Hexanol-d13].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581862#1-hexanol-d13-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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